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Compound of Interest

Compound Name: D-(+)-Maltose monohydrate

Cat. No.: B134456 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

D-(+)-Maltose monohydrate, a disaccharide composed of two α-D-glucose units, is emerging

as a valuable alternative carbohydrate source to glucose in mammalian and insect cell culture.

[1] Its slower metabolism can lead to reduced lactate accumulation, a common issue in high-

density cultures that can negatively impact cell growth and productivity.[2] These application

notes provide a comprehensive overview of the use of D-(+)-Maltose monohydrate in cell

culture, including its physicochemical properties, comparative performance against glucose,

and detailed protocols for its preparation and use.

Physicochemical Properties of D-(+)-Maltose Monohydrate

A clear understanding of the physical and chemical characteristics of D-(+)-Maltose
monohydrate is essential for its effective use in cell culture applications.
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Property Value References

Molecular Formula C₁₂H₂₂O₁₁·H₂O [1]

Molecular Weight 360.31 g/mol

Appearance White crystalline powder [3]

Solubility in Water 470.2 g/L at 20°C [4]

Stability

Stable under normal ambient

and anticipated storage and

handling conditions.

[4]

Sterilization
Solutions are heat-labile and

should be filter-sterilized.
[5][6]

Comparative Performance: D-(+)-Maltose vs. D-Glucose in CHO Cell Culture

Studies have demonstrated that while maltose can support cell growth, its metabolic rate differs

from that of glucose, leading to distinct cellular responses. The following tables summarize key

performance indicators from a comparative study using CHO-K1 cells.[2]

Table 1: Cell Growth and Viability

Parameter D-Glucose (3.6 g/L) D-Maltose (3.6 g/L)

Maximum Viable Cell Density 5.9 x 10⁶ cells/mL 1.4 x 10⁶ cells/mL

Doubling Time 22.3 hours 53.7 hours

Culture Viability
Maintained >80% for a shorter

duration

Maintained >80% for a longer

duration

Table 2: Metabolite Production
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Metabolite D-Glucose Culture D-Maltose Culture

Lactate Production Higher Lower

Ammonium Production Similar specific production rate Similar specific production rate

Table 3: Impact of Maltose Concentration on CHO-K1 Cell Growth[7]

Maltose Concentration
(g/L)

Maximum Viable Cell
Density (x 10⁶ cells/mL)

Specific Growth Rate (h⁻¹)

3.6 1.6 0.0040

10 ~1.6 0.0101

20 >1.6 0.0140

30 >1.6 0.0139

40 ~1.6 0.0107

Experimental Protocols
1. Protocol for Preparing a Sterile 100 g/L (10% w/v) D-(+)-Maltose Monohydrate Stock

Solution

This protocol describes the preparation of a concentrated stock solution that can be aseptically

added to a basal cell culture medium.

Materials:

D-(+)-Maltose monohydrate (cell culture grade)

High-purity water (e.g., Milli-Q® or WFI)

Sterile 0.22 µm syringe filter or bottle-top filter unit

Sterile conical tubes or bottles for storage

Analytical balance
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Stir plate and magnetic stir bar

Procedure:

Weighing: Accurately weigh 10 g of D-(+)-Maltose monohydrate powder.

Dissolving: In a sterile beaker or flask, add the powder to approximately 80 mL of high-purity

water while stirring with a sterile magnetic stir bar.

Complete Dissolution: Continue stirring until the powder is completely dissolved. The solution

should be clear and colorless.

Volume Adjustment: Adjust the final volume to 100 mL with high-purity water.

Sterile Filtration: Aseptically filter the solution through a 0.22 µm filter into a sterile storage

container.[5][6]

Storage: Store the sterile stock solution at 2-8°C. For long-term storage, aliquots can be

stored at -20°C.

2. Protocol for Supplementing Cell Culture Medium with D-(+)-Maltose

This protocol outlines the steps for adding the sterile maltose stock solution to a basal medium

to achieve a desired final concentration.

Materials:

Sterile 100 g/L D-(+)-Maltose monohydrate stock solution

Basal cell culture medium (e.g., DMEM, CHO-SFM)

Sterile serological pipettes

Cell culture flasks or plates

Procedure:
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Determine Required Volume: Calculate the volume of the sterile maltose stock solution

needed to reach the desired final concentration in your cell culture medium. For example, to

prepare 100 mL of medium with a final maltose concentration of 3.6 g/L, you would add 3.6

mL of the 100 g/L stock solution.

Aseptic Addition: In a sterile environment (e.g., a biological safety cabinet), aseptically add

the calculated volume of the sterile maltose stock solution to the basal medium.

Mixing: Gently mix the supplemented medium by swirling or inverting the container to ensure

homogeneity.

Equilibration: Before use, equilibrate the supplemented medium to the appropriate

temperature and pH in a cell culture incubator (typically 37°C and 5% CO₂).

Cell Seeding: The medium is now ready for cell seeding.
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Experimental Workflow for Maltose Supplementation
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Caption: Workflow for preparing and using D-(+)-Maltose in cell culture.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b134456?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Glucose vs. Maltose Metabolism

Glucose Metabolism

Maltose Metabolism

Glucose

Glucose-6-Phosphate

Glycolysis

Pyruvate

Lactate

High Rate

Maltose

Maltase (intracellular)

Slower Uptake

2x Glucose

Lower Flux

Click to download full resolution via product page

Caption: Contrasting metabolic pathways of glucose and maltose in cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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